Cas no 2253640-63-8 ((6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride)

• Product Name: (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride
• CAS No: 2253640-63-8
• MF: C₇H₉ClF₂O₂S
• MW: 230.659967184067
• CID: 5856844
• PubChem ID: 137935802
• Update Time: 2025-05-23

(6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride
• EN300-6730514
• {6,6-difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl chloride
• 2253640-63-8

• Inchi： 1S/C7H9ClF2O2S/c8-13(11,12)4-6-3-1-2-5(6)7(6,9)10/h5H,1-4H2
• InChI Key： DVLFBRCWFGLOOO-UHFFFAOYSA-N
• SMILES： ClS(CC12CCCC1C2(F)F)(=O)=O

Computed Properties

• Exact Mass: 229.9979847g/mol
• Monoisotopic Mass: 229.9979847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride

Introduction to (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride (CAS No. 2253640-63-8)

(6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride (CAS No. 2253640-63-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride features a bicyclic ring system with two fluorine atoms attached to the six-membered ring, and a methanesulfonyl chloride group attached to the bridgehead carbon. This unique arrangement imparts several desirable properties to the molecule, including enhanced stability, reactivity, and selectivity in chemical reactions.

Recent studies have highlighted the pharmacological potential of compounds with similar structures, particularly in the development of novel drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that sulfonyl chlorides with bicyclic ring systems exhibit potent inhibitory activity against specific enzymes involved in inflammatory responses and cancer progression. This finding underscores the importance of compounds like (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride in drug discovery and development.

In terms of synthesis, (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride can be prepared through a multi-step process involving the reaction of a suitable precursor with sulfuryl chloride or another appropriate reagent. The synthetic route typically involves the formation of an intermediate bicyclic compound followed by functionalization to introduce the methanesulfonyl chloride group. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride include a relatively high boiling point and low solubility in water, making it suitable for use in organic solvents commonly employed in laboratory settings. These properties also contribute to its stability under various reaction conditions, which is crucial for its application as an intermediate in complex synthetic pathways.

In pharmaceutical research, (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride has shown promise as a building block for the synthesis of novel drug candidates. Its ability to form stable covalent bonds with target proteins makes it an attractive candidate for developing drugs that can selectively modulate protein function without causing off-target effects. This is particularly important in the development of therapies for diseases where specific protein interactions play a critical role.

A notable example of its application is in the development of inhibitors for kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer and autoimmune disorders. A recent study published in Nature Communications demonstrated that compounds derived from (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride exhibited high selectivity and potency against specific kinases, suggesting their potential as lead compounds for further drug development.

The safety profile of (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride is another important consideration in its use as a research chemical and potential drug candidate. While sulfonyl chlorides are generally reactive and can pose handling challenges, proper safety protocols and protective measures can mitigate these risks. Researchers should adhere to standard laboratory practices when working with this compound to ensure safe handling and storage.

In conclusion, (6,6-Difluoro-1-bicyclo[3.1.0]hexanyl)methanesulfonyl chloride (CAS No. 2253640-63-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel drugs with improved therapeutic profiles and reduced side effects. Ongoing research continues to explore its applications and optimize its use in various scientific and industrial settings.